Cas no 467-53-8 (Pregn-5-ene-11,15-dione,3-[(2,6-dideoxy-3-O-methyl-D-lyxo-hexopyranosyl)oxy]-12,20-epoxy-, (3b,12a,14b,17a,20S)- (9CI))

• Product Name: Pregn-5-ene-11,15-dione,3-[(2,6-dideoxy-3-O-methyl-D-lyxo-hexopyranosyl)oxy]-12,20-epoxy-, (3b,12a,14b,17a,20S)- (9CI)
• CAS No: 467-53-8
• MF: C₂₈H₄₀O₇
• MW: 488.61300945282
• CID: 330021
• PubChem ID: 118984349
• Update Time: 2025-04-19

Pregn-5-ene-11,15-dione,3-[(2,6-dideoxy-3-O-methyl-D-lyxo-hexopyranosyl)oxy]-12,20-epoxy-, (3b,12a,14b,17a,20S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pregn-5-ene-11,15-dione,3-[(2,6-dideoxy-3-O-methyl-D-lyxo-hexopyranosyl)oxy]-12,20-epoxy-, (3b,12a,14b,17a,20S)- (9CI)
• 11,15-dioxo-12,20-epoxypregn-5-en-3-yl 2,6-dideoxy-3-O-methylhexopyranoside
• Diginin
• 739BW6AP3Y
• 3.BETA.-(DIGINOSYLOXY)-12.ALPHA.,20.ALPHA.-EPOXY-14.BETA.,17.ALPHA.-PREGN-5-ENE-11,15-DIONE
• PREGN-5-ENE-11,15-DIONE, 3-((2,6-DIDEOXY-3-O-METHYL-D-LYXO-HEXOPYRANOSYL)OXY)-12,20-EPOXY-, (3.BETA.,12.ALPHA.,14.BETA.,17.ALPHA.,20S)-
• EINECS 207-391-9
• DIGININ [MI]
• Q27266160
• UNII-739BW6AP3Y
• 467-53-8
• DTXSID40963640

• Inchi： 1S/C28H40O7/c1-13-18-11-19(29)22-17-7-6-15-10-16(35-21-12-20(32-5)24(30)14(2)33-21)8-9-27(15,3)23(17)25(31)26(34-13)28(18,22)4/h6,13-14,16-18,20-24,26,30H,7-12H2,1-5H3/t13-,14+,16-,17-,18+,20+,21?,22-,23+,24-,26+,27-,28+/m0/s1
• InChI Key： WOLJVUSLKTUJMB-CQVXBPKBSA-N
• SMILES： O1[C@@H](C)[C@H]2CC([C@@H]3[C@@H]4CC=C5C[C@H](CC[C@]5(C)[C@H]4C([C@@H]1[C@@]32C)=O)OC1C[C@H]([C@H]([C@@H](C)O1)O)OC)=O

Computed Properties

• Exact Mass: 488.27740361g/mol
• Monoisotopic Mass: 488.27740361g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 688
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 91.3Ų

Experimental Properties

• Melting Point: Indistinct melting range: 155-183°
• Specific Rotation: D14 -223° (c = 2.3 in chloroform)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid esters